Cas no 518047-30-8 (4,5-dihydroxy-6-(methoxycarbonyl)pyrimidine-2-carboxylic acid)

• Product Name: 4,5-dihydroxy-6-(methoxycarbonyl)pyrimidine-2-carboxylic acid
• CAS No: 518047-30-8
• MF: C₇H₆N₂O₆
• MW: 214.132341861725
• CID: 1113354
• PubChem ID: 135446348
• Update Time: 2025-07-10

4,5-dihydroxy-6-(methoxycarbonyl)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-dihydroxy-6-(methoxycarbonyl)pyrimidine-2-carboxylic acid
• 5,6-Dihydroxy-pyrimidine-2,4-dicarboxylic acid 4-methyl ester, 95%
• MFCD12828502
• 5,6-Dihydroxy-pyrimidine-2,4-dicarboxylic acid 4-methyl ester
• SCHEMBL1150688
• SY343237
• VWGOJNFHYLXMAC-UHFFFAOYSA-N
• 518047-30-8
• 5-hydroxy-4-methoxycarbonyl-6-oxo-1H-pyrimidine-2-carboxylic acid

• Inchi： 1S/C7H6N2O6/c1-15-7(14)2-3(10)5(11)9-4(8-2)6(12)13/h10H,1H3,(H,12,13)(H,8,9,11)
• InChI Key： VWGOJNFHYLXMAC-UHFFFAOYSA-N
• SMILES： OC1C(NC(C(=O)O)=NC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 214.02258592g/mol
• Monoisotopic Mass: 214.02258592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 125Ų

Additional information on 4,5-dihydroxy-6-(methoxycarbonyl)pyrimidine-2-carboxylic acid

Professional Introduction to 4,5-Dihydroxy-6-(Methoxycarbonyl)Pyrimidine-2-Carboxylic Acid (CAS No. 518047-30-8)

4,5-Dihydroxy-6-(methoxycarbonyl)pyrimidine-2-carboxylic acid, with the CAS number 518047-30-8, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and synthetic chemistry. Its molecular structure, featuring hydroxyl and ester functional groups, makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The compound's significance lies in its ability to serve as a building block for more complex molecules. In recent years, there has been a growing interest in pyrimidine derivatives due to their role in the development of antiviral, anticancer, and antimicrobial agents. The presence of both hydroxyl and ester groups in 4,5-dihydroxy-6-(methoxycarbonyl)pyrimidine-2-carboxylic acid allows for diverse chemical modifications, making it a valuable precursor in medicinal chemistry.

Recent studies have highlighted the compound's potential in the synthesis of nucleoside analogs, which are crucial in antiviral therapies. The pyrimidine core is a fundamental component of nucleic acids, and derivatives of this structure have shown promise in inhibiting viral replication. For instance, modifications of the hydroxyl groups can lead to the development of novel antiviral agents that target specific enzymes involved in viral replication cycles.

In addition to its antiviral applications, 4,5-dihydroxy-6-(methoxycarbonyl)pyrimidine-2-carboxylic acid has been explored in the context of anticancer drug development. Researchers have demonstrated that pyrimidine derivatives can interfere with DNA replication and transcription by binding to enzymes such as thymidylate synthase. The ester group in this compound provides a site for further functionalization, enabling the design of molecules that can selectively inhibit cancer cell proliferation.

The compound's versatility also extends to its use as a chiral building block in asymmetric synthesis. Chiral molecules are essential in pharmaceuticals because they often exhibit different biological activities depending on their stereochemistry. By incorporating chiral centers into the structure of 4,5-dihydroxy-6-(methoxycarbonyl)pyrimidine-2-carboxylic acid, chemists can develop enantiomerically pure drugs with enhanced efficacy and reduced side effects.

Advances in synthetic methodologies have further expanded the applications of this compound. Modern techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient construction of complex pyrimidine derivatives. These methods allow for precise control over the molecular architecture, leading to the discovery of new pharmacophores with therapeutic potential.

The role of computational chemistry in drug discovery has also played a crucial role in understanding the properties of 4,5-dihydroxy-6-(methoxycarbonyl)pyrimidine-2-carboxylic acid. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective drug candidates. These computational approaches are particularly valuable in predicting binding affinities and optimizing molecular structures for improved bioavailability.

In conclusion, 4,5-dihydroxy-6-(methoxycarbonyl)pyrimidine-2-carboxylic acid (CAS No. 518047-30-8) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and potential applications make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new synthetic strategies and therapeutic applications, this compound is poised to play an increasingly important role in the field of medicinal chemistry.